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Part 1: Chemical Identity & Structural Analysis
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Compound of Interest |

Compound Name: Adipamidoxime

CAS No.: 15347-78-1

Cat. No.: B096262

\ J

Adipamidoxime is a linear aliphatic bis-amidoxime derived from adiponitrile. Its structure
consists of a four-carbon methylene chain flanked by two amidoxime functional groups (

), which exhibit significant tautomeric and geometric isomerism.

Table 1: Chemical Specifications

Property Specification

| IUPAC Name |

-dihydroxyhexanediimidamide | | Common Synonyms | Adipamidoxime; 1,4-
Diamidoximobutane; Adipic diamidoxime | | CAS Number | 15347-78-1 | | Molecular Formula |

| | Molecular Weight | 174.20 g/mol | | Physical State | White crystalline solid | | Solubility |
Soluble in DMSO, DMF, warm ethanol; sparingly soluble in water | | Stability | Stable at room
temperature; cyclizes to 1,2,4-oxadiazole >150°C [[1][2][3]

Structural Dynamics: Tautomerism & Isomerism

The reactivity of adipamidoxime is governed by the amidoxime functional group, which exists
in equilibrium between the oxime form (dominant) and the hydroxyamidine tautomer.
Furthermore, the

double bond allows for
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(syn) and
(anti) geometric isomers, with the

-isomer typically being thermodynamically favored due to intramolecular hydrogen bonding.

Geometric Isomerism

Z-lsomer (Syn) < Isomerization E-lsomer (Anti)
(H-Bond Stabilized) (Sterically Hindered)

Amidoxime Tautomerism

Amide Oxime Form < Tautomerization > Hydroxyamidine Form
(R-C(NH2)=N-OH) (R-C(=NH)-NH-OH)

Click to download full resolution via product page
Figure 1: Tautomeric and geometric equilibria in the amidoxime functional group.

Part 2: Synthetic Pathways & Optimization

The synthesis of adipamidoxime is a nucleophilic addition reaction where hydroxylamine
attacks the nitrile carbon of adiponitrile. This process requires careful control of pH and
temperature to prevent the formation of amide byproducts or premature cyclization.

Protocol: Synthesis from Adiponitrile
Reference Standard: Adapted from W0O2009058273A1 [1].

Reagents:
o Adiponitrile (1.0 eq)
o Hydroxylamine (50% aqueous solution, 2.2 eq)

» Ethanol (Solvent, 10 volumes)
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Step-by-Step Methodology:

e Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser,
dissolve adiponitrile (e.g., 10.8 g, 0.1 mol) in ethanol (100 mL).

e Addition: Add hydroxylamine (50% aq. soln, 14.5 g, 0.22 mol) dropwise at room temperature
to control the exotherm.

e Reaction Phase 1 (Kinetic Control): Stir the mixture vigorously at ambient temperature (

) for 48 hours. This long induction period ensures complete conversion of the nitrile without
thermal degradation.

e Reaction Phase 2 (Completion): Heat the mixture to
(reflux) for 4-8 hours to drive the equilibrium toward the bis-amidoxime product.
e Workup: Cool the solution to

in an ice bath. The product, adipamidoxime, precipitates as white crystals.[2]

 Purification: Filter the precipitate and wash with cold ethanol/ether (1:1). Dry under high
vacuum at

» Validation: Confirm structure via FTIR (appearance of

stretch at
and disappearance of

stretch at
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Adiponitrile Hydroxylamine
(NC-(CH2)4-CN) (NH20H, 2.2 eq)

Nucleophilic Attack (RT, 48h)

Mono-amidoxime Intermediate

Second Addition (80°C, 8h)

Adipamidoxime

(H2N-C(=NOH)-(CH2)4-C(=NOH)-NH2)
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Figure 2: Step-wise synthesis of adipamidoxime from adiponitrile.

Part 3: Reactivity & Functionalization

Adipamidoxime is a versatile intermediate. Its two primary modes of reactivity are
cyclodehydration to form heterocycles and chelation with metal ions.

Cyclization to Poly(1,2,4-oxadiazole)s
Upon heating (typically
) or treatment with acyl chlorides, adipamidoxime undergoes cyclodehydration. This reaction

is the basis for synthesizing poly(1,2,4-oxadiazole)s, a class of thermally stable polymers used
in aerospace and high-temperature filtration.

e Mechanism: The hydroxyl group of the oxime attacks an activated carbonyl (e.g., from a
diacid chloride), followed by elimination of water.

 Significance: The resulting oxadiazole ring imparts high thermal stability and chemical
resistance to the polymer backbone.
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Coordination Chemistry (Uranium Extraction)

Adipamidoxime serves as a small-molecule model for amidoxime-functionalized resins used

to extract Uranium (VI) from seawater.[3]

e Binding Mode: The amidoxime group acts as a bidentate ligand, coordinating to the uranyl

ion (
) via the oxime oxygen and the amine nitrogen (

coordination).

o Selectivity: While it binds transition metals (Cu, Ni, Fe), it shows a high affinity for

under seawater conditions (pH ~8.3), often forming a 2:1 (ligand:metal) "sandwich" complex

[2].

n2-Coordination
(N, O donor)

Adipamidoxime
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Figure 3: Coordination model of Adipamidoxime ligands binding a Uranyl center.
Part 4: Safety & Handling
» Hazard Classification: Irritant (Skin/Eye).[4]

» Handling: Adipamidoxime is a fine powder that can cause respiratory irritation. Use
standard PPE (gloves, goggles, dust mask).
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o Storage: Store at

for long-term stability. Protect from moisture, as hydrolysis can revert the amidoxime to the
amide or carboxylic acid over time.

e Thermal Hazard: Do not heat bulk material rapidly above

without solvent, as the exothermic cyclization can be vigorous.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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